ethyl 4-{[(2-propionylhydrazino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-[(propanoylamino)carbamothioylamino]benzoate
• InChI: InChI=1S/C13H17N3O3S/c1-3-11(17)15-16-13(20)14-10-7-5-9(6-8-10)12(18)19-4-2/h5-8H,3-4H2,1-2H3,(H,15,17)(H2,14,16,20)
• InChI Key: CYXYCXDLUGVUPU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NNC(=S)NC1=CC=C(C=C1)C(=O)OCC
• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol

Description

Ethyl 4-{[(2-propionylhydrazino)carbonothioyl]amino}benzoate, also known as EPC or ethyl 2-propionylhydrazinecarbodithioate, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of hydrazine and benzoic acid, and it has been shown to exhibit a range of interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2-propionylhydrazino)carbonothioyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of enzymes involved in key biological processes, such as DNA replication and protein synthesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of interesting biochemical and physiological effects, including anti-tumor activity, neuroprotective effects, and modulation of neurotransmitter release. In addition, this compound has been shown to exhibit antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(2-propionylhydrazino)carbonothioyl]amino}benzoate in lab experiments is its relatively low cost and availability. However, one limitation is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on ethyl 4-{[(2-propionylhydrazino)carbonothioyl]amino}benzoate, including the development of novel cancer therapies, the identification of new drug targets, and the elucidation of its mechanism of action. In addition, future research could focus on the development of more potent and selective this compound derivatives, as well as the exploration of its potential applications in other areas, such as neurodegenerative diseases.

Scientific Research Applications

Ethyl 4-{[(2-propionylhydrazino)carbonothioyl]amino}benzoate has been studied for its potential applications in a range of scientific research areas, including cancer research, drug discovery, and neuroscience. In cancer research, this compound has been shown to exhibit anti-tumor activity in vitro and in vivo, making it a potential candidate for the development of new cancer therapies. In drug discovery, this compound has been used as a starting material for the synthesis of novel compounds with potential therapeutic applications. In neuroscience, this compound has been studied for its potential neuroprotective effects, as well as its ability to modulate neurotransmitter release.